Cas no 2171866-96-7 (4-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]butan-2-ol)

• Product Name: 4-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]butan-2-ol
• CAS No: 2171866-96-7
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6121031
• PubChem ID: 165788565
• Update Time: 2025-05-20

4-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2171866-96-7
• 4-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]butan-2-ol
• EN300-1595769

• Inchi： 1S/C10H18N4O/c1-7(15)4-5-14-10(8-2-3-8)9(6-11)12-13-14/h7-8,15H,2-6,11H2,1H3
• InChI Key： GCDCVJDPEFGYIN-UHFFFAOYSA-N
• SMILES： OC(C)CCN1C(=C(CN)N=N1)C1CC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 77Ų

Additional information on 4-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]butan-2-ol

Introduction to 4-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]butan-2-ol (CAS No. 2171866-96-7)

4-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]butan-2-ol (CAS No. 2171866-96-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole and cyclopropyl moieties, exhibits promising biological activities and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The chemical structure of 4-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]butan-2-ol is defined by its triazole ring and cyclopropyl group, which confer specific physicochemical properties. The triazole ring is a versatile functional group known for its stability and ability to form hydrogen bonds, making it a valuable component in drug design. The cyclopropyl moiety adds conformational rigidity and can influence the compound's pharmacokinetic properties.

The synthesis of this compound typically involves a multistep process. One common approach is the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a well-established method for forming 1,2,3-triazoles. The azide and alkyne precursors are reacted in the presence of a copper catalyst to form the triazole ring. Subsequent steps may include functional group manipulations to introduce the aminomethyl and butan-2-ol functionalities.

Biological Properties

4-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]butan-2-ol has been studied for its potential biological activities. Recent research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human cell lines. Additionally, it has shown promise in reducing the proliferation of cancer cells by inducing apoptosis and cell cycle arrest.

The mechanism of action of 4-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]butan-2-ol is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its interaction with specific protein targets involved in inflammation and cancer signaling pathways. For instance, it may modulate the activity of kinases such as PI3K/Akt or MAPK/ERK, which are key regulators of cell survival and proliferation.

Clinical Applications

The potential clinical applications of 4-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]butan-2-ol are being actively explored. Preclinical studies have shown promising results in animal models of inflammatory diseases such as arthritis and colitis. In these models, the compound has demonstrated efficacy in reducing inflammation and improving disease symptoms without significant toxicity.

In the context of cancer therapy, early-stage clinical trials are underway to evaluate the safety and efficacy of this compound in treating various types of cancer. Preliminary data suggest that it may be effective as a monotherapy or in combination with other anticancer agents. The unique structure of the compound allows for targeted delivery to tumor sites, potentially minimizing systemic side effects.

Current Research Trends

The field of medicinal chemistry is continuously evolving, and ongoing research on 4-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-y]butan-2-ol reflects this dynamic nature. Recent studies have focused on optimizing the pharmacokinetic properties of the compound to enhance its bioavailability and reduce metabolic degradation. Techniques such as prodrug design and nanoparticle encapsulation are being explored to achieve these goals.

In addition to improving its therapeutic potential, researchers are also investigating the use of this compound as a scaffold for developing new drugs with enhanced biological activities. By modifying specific functional groups or introducing additional moieties, scientists aim to create derivatives with improved potency and selectivity for target proteins.

Conclusion

4-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-y]butan-ol (CAS No. 2171866-96-7) represents an exciting advancement in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique chemical structure provides a foundation for further optimization and development into effective therapeutic agents. As research continues to uncover new insights into its mechanisms of action and clinical potential, this compound holds promise for improving patient outcomes in various medical conditions.